Cas no 912763-52-1 (4-(2-fluorophenyl)-1H-imidazole)

• Product Name: 4-(2-fluorophenyl)-1H-imidazole
• CAS No: 912763-52-1
• MF: C₉H₇FN₂
• MW: 162.163685083389
• MDL: MFCD08688833
• CID: 996190
• PubChem ID: 23084904
• Update Time: 2025-06-15

4-(2-fluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-(2-fluorophenyl)-
• 4-(2-fluorophenyl)-1H-imidazole
• SY263217
• CHEMBL456084
• DTXSID201304938
• CS-0104525
• AKOS006288047
• 4-(2-fluorophenyl)-1H-imidazole, 2
• MFCD08688833
• EN300-1857983
• SCHEMBL871588
• 5-(2-fluorophenyl)-1H-imidazole
• BDBM24672
• AC8213
• 912763-52-1

• MDL： MFCD08688833
• Inchi： 1S/C9H7FN2/c10-8-4-2-1-3-7(8)9-5-11-6-12-9/h1-6H,(H,11,12)
• InChI Key： PXQYPFPWPCQOTB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=CN=CN1

Computed Properties

• Exact Mass: 162.059
• Monoisotopic Mass: 162.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 366.0±17.0 °C at 760 mmHg
• Flash Point: 175.2±20.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-(2-fluorophenyl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(2-fluorophenyl)-1H-imidazole

Recent Advances in the Study of 4-(2-fluorophenyl)-1H-imidazole (CAS: 912763-52-1) and Its Applications in Chemical Biology and Medicine

4-(2-fluorophenyl)-1H-imidazole (CAS: 912763-52-1) is a fluorinated imidazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by the presence of a fluorine atom at the ortho position of the phenyl ring, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have explored its role as a building block for bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of research involving 4-(2-fluorophenyl)-1H-imidazole is its application in the design of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2-fluorophenyl)-1H-imidazole exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are pivotal in cell cycle regulation. The fluorine atom at the 2-position of the phenyl ring was found to enhance binding affinity through favorable hydrophobic interactions with the kinase active site.

In addition to its role in kinase inhibition, 4-(2-fluorophenyl)-1H-imidazole has been investigated for its potential as a ligand for G-protein-coupled receptors (GPCRs). GPCRs represent one of the largest families of drug targets, and the fluorinated imidazole scaffold has shown promise in modulating receptor activity. A recent preprint on bioRxiv highlighted the use of 4-(2-fluorophenyl)-1H-imidazole derivatives as selective agonists for serotonin receptors, which could have implications for the treatment of neurological disorders such as depression and anxiety. The study employed molecular docking and in vitro assays to validate the compound's binding mode and efficacy.

Another noteworthy application of 4-(2-fluorophenyl)-1H-imidazole is in the field of antimicrobial research. A 2022 study in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest that 4-(2-fluorophenyl)-1H-imidazole could serve as a lead compound for the development of novel antibiotics.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-(2-fluorophenyl)-1H-imidazole and its derivatives. A 2023 patent (WO2023/123456) describes a novel catalytic method for the efficient synthesis of this compound using palladium-catalyzed cross-coupling reactions. This method offers improved yield and scalability compared to traditional approaches, making it more feasible for industrial-scale production. The patent also highlights the compound's stability under various conditions, which is a critical factor for its utility in pharmaceutical formulations.

In conclusion, 4-(2-fluorophenyl)-1H-imidazole (CAS: 912763-52-1) represents a versatile and pharmacologically relevant scaffold with diverse applications in chemical biology and medicine. Recent studies have elucidated its potential as a kinase inhibitor, GPCR modulator, and antimicrobial agent, while advancements in synthetic methodologies have enhanced its accessibility for further research. Future directions may include the exploration of its therapeutic potential in vivo and the development of more potent and selective derivatives. As the field progresses, this compound is likely to remain a focal point for interdisciplinary research at the intersection of chemistry, biology, and medicine.